Cas no 899352-47-7 ( )

• Product Name: &nbsp
• CAS No: 899352-47-7
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 877999
• PubChem ID: 90477361
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-4-[4-(1,1-DIMETHYLETHYL)PHENYL]-5-THIAZOLECARBOXYLIC ACID ETHYL ESTER
• 899352-47-7
•  

• Inchi： 1S/C16H20N2O2S/c1-5-20-14(19)13-12(18-15(17)21-13)10-6-8-11(9-7-10)16(2,3)4/h6-9H,5H2,1-4H3,(H2,17,18)
• InChI Key： WLEMGXZWCHCHML-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)OCC)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 304.12454906g/mol
• Monoisotopic Mass: 304.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 93.4Ų